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Compound of Interest

Compound Name: I-METHYLINDOLIN-6-AMINE

Cat. No.: B024567

For Researchers, Scientists, and Drug Development Professionals

The indoline scaffold is a privileged structure in medicinal chemistry, forming the core of
numerous biologically active compounds. This guide provides a comparative overview of 1-
methylindolin-6-amine and other indoline derivatives, focusing on their synthesis, biological
activities, and therapeutic potential. Due to the limited publicly available experimental data
specifically for 1-methylindolin-6-amine, this comparison draws upon data from structurally
related 6-aminoindoline and N-substituted indoline analogs to infer potential properties and
highlight areas for future research.

Physicochemical Properties

A fundamental understanding of the physicochemical properties of a compound is crucial for
predicting its behavior in biological systems. While specific experimental data for 1-
methylindolin-6-amine is scarce, its properties can be estimated based on its structure.
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Property 1-Methylindolin-6-amine General Indoline Derivative
CAS Number 103796-62-9 Varies
Molecular Formula CoH12N2 Varies
Molecular Weight 148.21 g/mol Varies
Predicted LogP 15-2.0 Varies
Predicted pKa (Amine) 45-55 Varies

Synthesis of Indoline Derivatives

The synthesis of indoline derivatives can be achieved through various established chemical
routes. The choice of synthetic pathway often depends on the desired substitution pattern on
the aromatic ring and the nitrogen atom.

A general and widely applicable method for the synthesis of N-substituted indolines involves
the reduction of the corresponding indole derivative. For the specific case of 1-methylindolin-
6-amine, a plausible synthetic route would start from 6-nitroindole.
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General Synthesis of 1-Methylindolin-6-amine

N-Alkylation
(e.g., CH3I, NaH)

)

Reduction of indole
(e.g., NaBH3CN)

( )

Reduction of nitro group
(e.g., H2, Pd/C)

( )
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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